Cas no 81124-48-3 (2-Propenoic acid, 3-(3-pyridinyl)-, methyl ester, (E)-)

2-Propenoic acid, 3-(3-pyridinyl)-, methyl ester, (E)- structure

81124-48-3 structure

Product Name:2-Propenoic acid, 3-(3-pyridinyl)-, methyl ester, (E)-

CAS No:81124-48-3

MF:C₉H₉NO₂

MW:163.173262357712

MDL:MFCD00970044

CID:704489

PubChem ID:5357687

Update Time:2024-12-09

2-Propenoic acid, 3-(3-pyridinyl)-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid, 3-(3-pyridinyl)-, methyl ester, (E)-
- methyl 3-pyridin-3-ylprop-2-enoate
- 2-Propenoic acid, 3-(3-pyridinyl)-, methyl ester, (E)- (ZCI)
- Methyl (2E)-3-(3-pyridinyl)-2-propenoate (ACI)
- Methyl trans-3-(3-pyridinyl)acrylate
- Methyl trans-3-(3-pyridyl)acrylate
- Methyl trans-3-(3′-pyridinyl)acrylate
- 3-Pyridineacrylic acid, methyl ester
- Methyl (E)-3-(pyridin-3-yl)acrylate
- 61859-84-5
- EN300-365983
- Methyl(E)-3-(pyridin-3-yl)acrylate
- 3-pyridin-3-yl-acrylic acid methyl ester
- methyl trans-3-(3-pyridyl)-acrylate
- CS-0150952
- MFCD00970044
- AKOS004909782
- METHYL (2E)-3-(PYRIDIN-3-YL)PROP-2-ENOATE
- methyl E-3-(3-pyridyl)acrylate
- APCQGKVIYRVRKN-SNAWJCMRSA-N
- Methyl 3-(pyridin-3-yl)acrylate
- NSC 84238
- 2-Propenoic acid, 3-(3-pyridinyl)-, methyl ester
- BS-45580
- N10425
- ALBB-033989
- 81124-48-3
- NSC84238
- NSC-84238
- methyl (E)-3-pyridin-3-ylprop-2-enoate
- CS-0369109
- SCHEMBL2184876
- MDL： MFCD00970044
- Inchi： 1S/C9H9NO2/c1-12-9(11)5-4-8-3-2-6-10-7-8/h2-7H,1H3/b5-4+
- InChI Key： APCQGKVIYRVRKN-SNAWJCMRSA-N
- SMILES： C(/C1C=NC=CC=1)=C\C(=O)OC

Computed Properties

Exact Mass: 163.063328530g/mol
Monoisotopic Mass: 163.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 39.2Å²

2-Propenoic acid, 3-(3-pyridinyl)-, methyl ester, (E)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB463825-250 mg	Methyl (E)-3-pyridin-3-ylprop-2-enoate; .	81124-48-3		250MG	€155.20	2022-06-02
abcr	AB463825-1 g	Methyl (E)-3-pyridin-3-ylprop-2-enoate; .	81124-48-3		1g	€297.10	2022-06-02
abcr	AB463825-5 g	Methyl (E)-3-pyridin-3-ylprop-2-enoate; .	81124-48-3		5g	€881.60	2022-06-02
abcr	AB463825-10 g	Methyl (E)-3-pyridin-3-ylprop-2-enoate; .	81124-48-3		10g	€1,382.60	2022-06-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M60170-1g	Methyl (E)-3-(pyridin-3-yl)acrylate	81124-48-3	96%	1g	¥156.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M60170-5g	Methyl (E)-3-(pyridin-3-yl)acrylate	81124-48-3	96%	5g	¥588.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M60170-250mg	Methyl (E)-3-(pyridin-3-yl)acrylate	81124-48-3	96%	250mg	¥69.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M60170-25g	Methyl (E)-3-(pyridin-3-yl)acrylate	81124-48-3	96%	25g	¥2048.0	2024-07-19
Chemenu	CM525688-5g	Methyl (E)-3-(pyridin-3-yl)acrylate	81124-48-3	96%	5g	$122	2022-06-10
Chemenu	CM525688-25g	Methyl (E)-3-(pyridin-3-yl)acrylate	81124-48-3	96%	25g	$446	2022-06-10

2-Propenoic acid, 3-(3-pyridinyl)-, methyl ester, (E)- Production Method

Production Method 1

500-22-1

2605-67-6

81124-48-3

Reaction Conditions

1.1 Solvents: Dimethylformamide

Reference

An Efficient Combination of Microwave Dielectric Heating and the Use of Solid-Supported Triphenylphosphine for Wittig Reactions

Westman, Jacob, Organic Letters, 2001, 3(23), 3745-3747

Production Method 2

500-22-1

2605-67-6

81124-48-3

Reaction Conditions

1.1 Solvents: Dichloromethane ; rt

Reference

Electrochemical C(sp3)-H Functionalization of γ-Lactams Based on Hydrogen Atom Transfer

Sim, Jeongwoo; et al, Organic Letters, 2022, 24(23), 4264-4269

Production Method 3

626-55-1

81124-48-3

Reaction Conditions

1.1 Reagents: Sodium acetate Catalysts: Palladium , Silica Solvents: N-Methyl-2-pyrrolidone ; 22 h, 150 °C

Reference

Recyclable ligand-free mesoporous heterogeneous Pd catalysts for Heck coupling

Papp, Attila; et al, Tetrahedron Letters, 2005, 46(45), 7725-7728

Production Method 4

626-55-1

81124-48-3

Reaction Conditions

1.1 Reagents: Sodium acetate Catalysts: Palladate(2-), di-μ-chlorotetrakis(P,P-diphenylphosphinito-κP)di-, hydrogen (1:2… Solvents: Dimethylformamide ; 3 h, 100 °C; 100 °C → rt

Reference

A binuclear chloride-bridged organopalladium(II) complex and its role in Heck reaction

Jimenez-Buelle, Jansel; et al, Catalysis Communications, 2008, 9(5), 826-830

Production Method 5

19337-97-4

81124-48-3

Reaction Conditions

Reference

Osmium-Promoted Dipolar Cycloadditions with Pyrroles: An Efficient, Stereoselective Synthesis of 7-Azanorbornanes

Gonzalez, Javier; et al, Journal of the American Chemical Society, 1995, 117(12), 3405-21

Production Method 6

500-22-1

81124-48-3

Reaction Conditions

1.1 Reagents: Potassium carbonate , Triphenylphosphine (polymer-supported) Solvents: Methanol

Reference

An Efficient Combination of Microwave Dielectric Heating and the Use of Solid-Supported Triphenylphosphine for Wittig Reactions

Westman, Jacob, Organic Letters, 2001, 3(23), 3745-3747

Production Method 7

19337-97-4

18107-18-1

81124-48-3

Reaction Conditions

1.1 Solvents: Diethyl ether , Methanol , Tetrahydrofuran ; 0 °C; 1 h, 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

Bifunctional Iminophosphorane-Catalyzed Enantioselective Nitroalkane Addition to Unactivated α,β-Unsaturated Esters

Rozsar, Daniel ; et al, Angewandte Chemie, 2023, 62(21),

Production Method 8

81124-48-3

Reaction Conditions

1.1 Solvents: Toluene
2.1 Reagents: Potassium carbonate Solvents: Water
3.1 Solvents: Dimethylformamide

Reference

An Efficient Combination of Microwave Dielectric Heating and the Use of Solid-Supported Triphenylphosphine for Wittig Reactions

Westman, Jacob, Organic Letters, 2001, 3(23), 3745-3747

Production Method 9

500-22-1

1779-58-4

81124-48-3

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol

Reference

An Efficient Combination of Microwave Dielectric Heating and the Use of Solid-Supported Triphenylphosphine for Wittig Reactions

Westman, Jacob, Organic Letters, 2001, 3(23), 3745-3747

Production Method 10

500-22-1

2605-67-6

81124-48-3

Reaction Conditions

1.1 Solvents: Water ; 1 h, 20 °C

Reference

Wittig reactions in water media employing stabilized ylides with aldehydes. Synthesis of α,β-unsaturated esters from mixing aldehydes, α-bromoesters, and Ph3P in aqueous NaHCO3

El-Batta, Amer; et al, Journal of Organic Chemistry, 2007, 72(14), 5244-5259

Production Method 11

626-55-1

81124-48-3

Reaction Conditions

1.1 Reagents: Sodium acetate Catalysts: Palladium (MCM-41 and montmorillonite-supported) Solvents: N-Methyl-2-pyrrolidone ; rt
1.2 rt → 150 °C; 22 h, 150 °C; 150 °C → rt

Reference

New heterogeneous Pd catalysts applied in a Heck reaction

Molnar, Arpad, Magyar Kemiai Folyoirat, 2007, 113(4), 154-159

Production Method 12

19337-97-4

81124-48-3

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Methanol ; overnight, rt

Reference

Diamination of olefins: Synthesis, structures and reactivity of osmaimidazolidines

Muniz, Kilian; et al, Chemistry - A European Journal, 2003, 9(22), 5581-5596

Production Method 13

19337-97-4

81124-48-3

Reaction Conditions

1.1 Catalysts: Sulfuric acid Solvents: Methanol ; 12 h, reflux

Reference

A Biocompatible Alkene Hydrogenation Merges Organic Synthesis with Microbial Metabolism

Sirasani, Gopal; et al, Angewandte Chemie, 2014, 53(30), 7785-7788

Production Method 14

500-22-1

1067-74-9

81124-48-3

Reaction Conditions

1.1 Reagents: Sodium hydride

Reference

Synthesis of a novel silicon bearing linker for solid phase synthesis

Ramage, Robert; et al, Tetrahedron Letters, 2004, 45(11), 2403-2404

Production Method 15

108-59-8

19337-97-4

81124-48-3

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Potassium bromide Solvents: Dimethylformamide ; 12 h, 130 °C

Reference

A practical, chemoselective approach to O-methylation of carboxylic acids with dimethyl malonate

Mao, Jincheng; et al, Tetrahedron, 2015, 71(48), 9067-9072

Production Method 16

500-22-1

81124-48-3

Reaction Conditions

1.1 Reagents: Tributylphosphine Catalysts: Zinc

Reference

A new method for carbon-carbon double bond formation promoted by tributylphosphine and zinc

Shen, Yanchang; et al, Tetrahedron Letters, 1988, 29(47), 6119-20

Production Method 17

626-55-1

81124-48-3

Reaction Conditions

1.1 Reagents: Sodium acetate Catalysts: Dichlorobis[1,3-dihydro-1-methyl-3-[3-(trihydroxysilyl)propyl]-2H-imidazol-2-yli… (silica-immobilized) Solvents: N-Methyl-2-pyrrolidone ; 30 h, 140 °C

Reference

New N-Heterocyclic Carbene Palladium Complex/Ionic Liquid Matrix Immobilized on Silica: Application as Recoverable Catalyst for the Heck Reaction

Karimi, Babak; et al, Organic Letters, 2006, 8(6), 1237-1240

Production Method 18

17692-85-2

81124-48-3

Reaction Conditions

1.1 Reagents: 2-tert-Butyl-1,1,3,3-tetramethylguanidine Solvents: Chloroform ; -78 °C; 2 h, -78 °C; 12 h, -78 °C → rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Direct stereodivergent olefination of carbonyl compounds with sulfur ylides

Merad, Jeremy; et al, Journal of the American Chemical Society, 2022, 144(27), 12536-12543

Production Method 19

19337-97-4

18107-18-1

81124-48-3

Reaction Conditions

1.1 Solvents: Diethyl ether , Methanol , Tetrahydrofuran ; 0 °C; 1 h, 0 °C → rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Bifunctional iminophosphorane-catalyzed enantioselective nitroalkane addition to unactivated α,β-unsaturated esters

Rozsar, Daniel; et al, ChemRxiv, 2022, 1, 1-8

Production Method 20

1692-25-7

81124-48-3

Reaction Conditions

1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone , Acetic anhydride Catalysts: Palladium diacetate Solvents: Acetic acid ; 27 h, 90 °C

Reference

The ligand and base-free Pd-catalyzed oxidative Heck reaction of arylboronic acids and olefins

Sun, Peng; et al, Organic & Biomolecular Chemistry, 2012, 10(23), 4512-4515

Production Method 21

1779-58-4

81124-48-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Water
2.1 Solvents: Dimethylformamide

Reference

An Efficient Combination of Microwave Dielectric Heating and the Use of Solid-Supported Triphenylphosphine for Wittig Reactions

Westman, Jacob, Organic Letters, 2001, 3(23), 3745-3747

Production Method 22

2782-91-4

81124-48-3

Reaction Conditions

1.1 Solvents: Dichloromethane ; 10 h, rt
2.1 Reagents: 2-tert-Butyl-1,1,3,3-tetramethylguanidine Solvents: Chloroform ; -78 °C; 2 h, -78 °C; 12 h, -78 °C → rt
2.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Direct stereodivergent olefination of carbonyl compounds with sulfur ylides

Merad, Jeremy; et al, Journal of the American Chemical Society, 2022, 144(27), 12536-12543